Cas no 1227598-53-9 (3-Bromomethyl-5-fluoro-6-phenylpyridine)

• Product Name: 3-Bromomethyl-5-fluoro-6-phenylpyridine
• CAS No: 1227598-53-9
• MF: C₁₂H₉BrFN
• MW: 266.1089656353
• CID: 4925282
• Update Time: 2025-05-24

3-Bromomethyl-5-fluoro-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromomethyl-5-fluoro-6-phenylpyridine

• Inchi： 1S/C12H9BrFN/c13-7-9-6-11(14)12(15-8-9)10-4-2-1-3-5-10/h1-6,8H,7H2
• InChI Key： MAGZRIHMSUXRLS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=C1)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromomethyl-5-fluoro-6-phenylpyridine

Introduction to 3-Bromomethyl-5-fluoro-6-phenylpyridine (CAS No: 1227598-53-9)

3-Bromomethyl-5-fluoro-6-phenylpyridine, identified by its Chemical Abstracts Service number 1227598-53-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of both bromomethyl and fluoro substituents in its molecular structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural framework of 3-Bromomethyl-5-fluoro-6-phenylpyridine consists of a pyridine ring substituted with a bromomethyl group at the 3-position, a fluoro atom at the 5-position, and a phenyl group at the 6-position. This specific arrangement of functional groups enhances its utility in constructing more complex molecules, particularly in the development of novel therapeutic agents. The bromomethyl moiety serves as a versatile handle for further functionalization via cross-coupling reactions, while the fluoro atom introduces metabolic stability and lipophilicity, key factors in optimizing pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. 3-Bromomethyl-5-fluoro-6-phenylpyridine has been extensively studied as a building block for small-molecule inhibitors targeting various biological pathways. Its incorporation into drug candidates has shown promise in preclinical models, particularly in the inhibition of enzymes and receptors involved in cancer, inflammation, and central nervous system disorders. The fluorine substituent, in particular, has been shown to enhance binding affinity and reduce susceptibility to metabolic degradation, thereby improving the overall efficacy of drug candidates.

One of the most compelling applications of 3-Bromomethyl-5-fluoro-6-phenylpyridine lies in its role as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers have been able to construct highly specific kinase inhibitors that exhibit improved selectivity and reduced toxicity compared to earlier generations of drugs. For instance, derivatives of 3-Bromomethyl-5-fluoro-6-phenylpyridine have been reported to inhibit tyrosine kinases, which are overactive in many solid tumors.

The agrochemical sector has also benefited from the use of 3-Bromomethyl-5-fluoro-6-phenylpyridine as an intermediate. Pyridine-based compounds are well-documented for their pesticidal properties, and modifications to their structure can lead to enhanced activity against resistant pests while maintaining environmental safety. The introduction of fluorine atoms into these molecules often improves their stability under field conditions, extending their efficacy as active ingredients in crop protection products. Furthermore, the bromomethyl group allows for further derivatization, enabling the creation of novel compounds with tailored biological profiles.

Advances in synthetic methodologies have further expanded the utility of 3-Bromomethyl-5-fluoro-6-phenylpyridine. Modern techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce diverse functional groups with high efficiency and selectivity. These methods have enabled chemists to rapidly explore large chemical spaces, accelerating the discovery process for new drug candidates. Additionally, computational modeling and high-throughput screening techniques have been employed to identify promising derivatives of this compound with enhanced pharmacological properties.

The impact of 3-Bromomethyl-5-fluoro-6-phenylpyridine extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have incorporated this compound into multi-step synthetic routes for high-value active pharmaceutical ingredients (APIs). Its availability from reliable suppliers ensures that researchers can access this critical intermediate without significant hurdles, facilitating rapid progress in drug development programs. Similarly, agrochemical manufacturers have integrated it into their product pipelines to create next-generation pesticides with improved performance characteristics.

The future prospects for 3-Bromomethyl-5-fluoro-6-phenylpyridine are bright, with ongoing research aimed at uncovering new applications and optimizing existing ones. As our understanding of biological pathways continues to evolve, so too will the demand for sophisticated molecular tools like this compound. Innovations in synthetic chemistry and drug discovery technologies will likely unlock even more potential uses for 3-Bromomethyl-5-fluoro-6-phenylpyridine, reinforcing its importance as a cornerstone molecule in modern chemical biology.